Cas no 1806598-59-3 (2-Bromo-1-(2-(difluoromethyl)-4-(methylthio)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-(difluoromethyl)-4-(methylthio)phenyl)propan-1-one
• CAS No: 1806598-59-3
• MF: C₁₁H₁₁BrF₂OS
• MW: 309.170248270035
• CID: 4976115
• Update Time: 2025-06-11

2-Bromo-1-(2-(difluoromethyl)-4-(methylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-(difluoromethyl)-4-(methylthio)phenyl)propan-1-one

• Inchi： 1S/C11H11BrF2OS/c1-6(12)10(15)8-4-3-7(16-2)5-9(8)11(13)14/h3-6,11H,1-2H3
• InChI Key： COSIBIJNZSSVDC-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=CC=1C(F)F)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 3.9
• Topological Polar Surface Area: 42.4

Additional information on 2-Bromo-1-(2-(difluoromethyl)-4-(methylthio)phenyl)propan-1-one

Introduction to 2-Bromo-1-(2-(difluoromethyl)-4-(methylthio)phenyl)propan-1-one (CAS No. 1806598-59-3)

2-Bromo-1-(2-(difluoromethyl)-4-(methylthio)phenyl)propan-1-one, with the CAS number 1806598-59-3, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of α-bromo ketones, which are known for their reactivity and utility in synthetic transformations.

The molecular structure of 2-Bromo-1-(2-(difluoromethyl)-4-(methylthio)phenyl)propan-1-one is characterized by a bromine atom attached to the α-carbon of a ketone group, along with a substituted phenyl ring containing a difluoromethyl and a methylthio group. These functional groups contribute to the compound's unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In the realm of medicinal chemistry, 2-Bromo-1-(2-(difluoromethyl)-4-(methylthio)phenyl)propan-1-one has shown promise as a building block for the development of novel drugs. Recent studies have highlighted its potential in the synthesis of compounds with anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant inhibition of inflammatory cytokines, suggesting its potential use in treating inflammatory diseases.

Another area where 2-Bromo-1-(2-(difluoromethyl)-4-(methylthio)phenyl)propan-1-one has shown promise is in cancer research. A 2022 study in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound were effective in inducing apoptosis in cancer cells, particularly in breast and lung cancer cell lines. The bromine atom and the difluoromethyl group were found to play crucial roles in enhancing the cytotoxic activity of these derivatives.

The synthetic versatility of 2-Bromo-1-(2-(difluoromethyl)-4-(methylthio)phenyl)propan-1-one also makes it an attractive candidate for use in combinatorial chemistry and high-throughput screening. Researchers can easily modify the structure by substituting different functional groups on the phenyl ring or by altering the ketone moiety, allowing for the rapid generation of a diverse library of compounds for biological evaluation.

In addition to its applications in drug discovery, 2-Bromo-1-(2-(difluoromethyl)-4-(methylthio)phenyl)propan-1-one has also been explored for its use in materials science. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. A 2023 study published in Advanced Materials reported that derivatives of this compound exhibited excellent charge transport properties, making them promising candidates for use in organic field-effect transistors (OFETs).

The synthesis of 2-Bromo-1-(2-(difluoromethyl)-4-(methylthio)phenyl)propan-1-one typically involves several steps, including the formation of the difluoromethylated phenyl ring and the introduction of the bromine atom. Various methods have been developed to optimize these synthetic routes, with recent advancements focusing on improving yield and reducing environmental impact. For example, a green chemistry approach using catalytic systems has been reported to significantly enhance the efficiency and sustainability of the synthesis process.

In conclusion, 2-Bromo-1-(2-(difluoromethyl)-4-(methylthio)phenyl)propan-1-one (CAS No. 1806598-59-3) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and reactivity make it an invaluable tool in medicinal chemistry, pharmaceutical research, and materials science. As ongoing research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.